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Compound of Interest

Compound Name: BMS 433796

Cat. No.: B1684585

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
the disposal of BMS 433796.

Disclaimer: This guide is for informational purposes only. Always consult your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols and adhere
to all local, state, and federal regulations.

Safety and Handling Precautions

According to the Safety Data Sheet (SDS) for BMS 433796, the compound is not classified as
a hazardous substance or mixture.[1] However, standard laboratory safety practices should
always be observed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling BMS 433796.

» Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.[1]
» Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[1]

o Spills: For spills, absorb the material with an inert, non-combustible absorbent material and
dispose of it in a sealed container.[1]

Step-by-Step Disposal Procedures
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As a non-hazardous substance, the disposal of BMS 433796 is more straightforward than that
of hazardous materials. However, it is crucial to follow a clear and safe process.

Step 1: Initial Assessment

 Verify Classification: Confirm that the waste containing BMS 433796 is not mixed with any
hazardous substances. If it is, the entire mixture must be treated as hazardous waste.

o Consult Institutional Guidelines: Before proceeding, review your organization's specific
procedures for non-hazardous chemical waste disposal.

Step 2: Preparing for Disposal
e Solid Waste:
o Ensure all BMS 433796 solid waste is collected in a clearly labeled, sealed container.

o The label should include the full chemical name ("BMS 433796") and a statement that it is
non-hazardous.

e Liquid Waste (Solutions):

o If BMS 433796 is in a non-hazardous solvent (e.g., water, ethanol), it can be disposed of
as non-hazardous liquid waste.

o Do not dispose of solutions down the drain unless explicitly permitted by your institution's
EHS guidelines for this specific class of compounds.[2][3] Many institutions prohibit the
drain disposal of any laboratory chemicals.

o Collect liquid waste in a sealed, properly labeled container.
Step 3: Final Disposal
e Solid Waste:

o For small quantities of uncontaminated BMS 433796, disposal in the regular laboratory
trash may be permissible, but this should be confirmed with your EHS department.[3]
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o For larger quantities or if institutional policy requires it, package the sealed container for
collection by your institution's chemical waste management service.

e Liquid Waste:
o If drain disposal is permitted, flush with a large excess of water.

o Otherwise, the sealed container of liquid waste should be handed over to your institution's
hazardous waste disposal program. While the chemical itself is non-hazardous, many
facilities have a centralized collection for all chemical waste to ensure proper handling and
to avoid any potential issues with the municipal water system.

Quantitative Data

Property Value Reference
Molecular Formula C21H20F2N404 [4]
Molecular Weight 430.41 g/mol [4]

CAS Number 935525-13-6 [5]

Purity Not specified in SDS

Solubility Soluble in DMSO [5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of BMS
433796.
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Caption: Decision-making workflow for the disposal of BMS 433796.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1684585?utm_src=pdf-custom-synthesis
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R1E8M783K2
https://doronscientific.com/smallmolecules/bms-433796-5/
https://www.benchchem.com/product/b1684585#bms-433796-proper-disposal-procedures
https://www.benchchem.com/product/b1684585#bms-433796-proper-disposal-procedures
https://www.benchchem.com/product/b1684585#bms-433796-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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